Cas no 2227677-33-8 ((2R)-2-amino-2-(4-fluoro-1H-indol-3-yl)ethan-1-ol)

• Product Name: (2R)-2-amino-2-(4-fluoro-1H-indol-3-yl)ethan-1-ol
• CAS No: 2227677-33-8
• MF: C₁₀H₁₁FN₂O
• MW: 194.205545663834
• CID: 5777873
• PubChem ID: 96754190
• Update Time: 2025-08-05

(2R)-2-amino-2-(4-fluoro-1H-indol-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1735155
• (2R)-2-amino-2-(4-fluoro-1H-indol-3-yl)ethan-1-ol
• 2227677-33-8

• Inchi： 1S/C10H11FN2O/c11-7-2-1-3-9-10(7)6(4-13-9)8(12)5-14/h1-4,8,13-14H,5,12H2/t8-/m0/s1
• InChI Key： ALSHUHDVPISHHH-QMMMGPOBSA-N
• SMILES： FC1=CC=CC2=C1C(=CN2)[C@H](CO)N

Computed Properties

• Exact Mass: 194.08554114g/mol
• Monoisotopic Mass: 194.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 62Ų

Additional information on (2R)-2-amino-2-(4-fluoro-1H-indol-3-yl)ethan-1-ol

Introduction to Compound CAS No. 2227677-33-8: (2R)-2-amino-2-(4-fluoro-1H-indol-3-yl)ethan-1-ol

(2R)-2-amino-2-(4-fluoro-1H-indol-3-yl)ethan-1-ol, a compound with the CAS number 2227677-33-8, is a chiral molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an amino group, a fluoro-substituted indole ring, and a chiral center at the carbon atom adjacent to the amino group. These properties make it a valuable candidate for various biological and pharmaceutical applications.

The molecular formula of (2R)-2-amino-2-(4-fluoro-1H-indol-3-yl)ethan-1-ol is C₁₁H₁₁FN₂O, and its molecular weight is approximately 206.21 g/mol. The compound's chiral nature and the presence of functional groups such as the amino and hydroxyl groups contribute to its potential for forming stable complexes with various biological targets, including enzymes and receptors.

Recent studies have highlighted the importance of chiral compounds in drug discovery and development. The enantiomeric purity of (2R)-2-amino-2-(4-fluoro-1H-indol-3-yl)ethan-1-ol is crucial for its biological activity, as different enantiomers can exhibit distinct pharmacological profiles. For instance, the (R)-enantiomer has been shown to possess higher affinity for certain receptors compared to its (S)-counterpart, making it a preferred choice for therapeutic applications.

In the context of medicinal chemistry, (2R)-2-amino-2-(4-fluoro-1H-indol-3-yl)ethan-1-ol has been investigated for its potential as a lead compound in the development of new drugs. Its structural similarity to known bioactive molecules suggests that it could serve as a scaffold for the design of more potent and selective therapeutic agents. Specifically, the compound has been explored for its activity against various targets involved in neurological disorders, cancer, and inflammatory diseases.

One of the key areas of research involving (2R)-2-amino-2-(4-fluoro-1H-indol-3-yl)ethan-1-ol is its interaction with serotonin receptors. Serotonin is a neurotransmitter that plays a critical role in mood regulation, sleep, and appetite. Compounds that modulate serotonin receptor activity have potential applications in treating conditions such as depression, anxiety, and sleep disorders. Studies have shown that (2R)-2-amino-2-(4-fluoro-1H-indol-3-yl)ethan-1-ol exhibits selective binding to serotonin receptors, particularly the 5-HT₆ subtype, which is implicated in cognitive function and neurodegenerative diseases.

Beyond serotonin receptors, (2R)-2-amino-2-(4-fluoro-1H-indol-3-y)ethan-l-oI has also been evaluated for its anti-inflammatory properties. Inflammation is a complex biological response that can contribute to the progression of various diseases, including arthritis and cardiovascular disorders. Research has demonstrated that this compound can inhibit key inflammatory pathways, such as the production of pro-inflammatory cytokines and the activation of nuclear factor-kappa B (NF-kB). These findings suggest that (2R)-2-amino--(4-fluoro-lH-indoI--y)ethan-l-oI may have therapeutic potential in managing inflammatory conditions.

The pharmacokinetic properties of (2R)-amino--(4-fiuoro-lH-indoI--y)ethan-l-oI have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It exhibits good oral bioavailability and a reasonable half-life, which are essential attributes for a successful therapeutic agent.

In addition to its potential therapeutic applications, (R)-amino--(4-fiuoro-lH-indoI--y)ethan-l-oI has been used as a tool compound in academic research to explore fundamental biological processes. Its ability to selectively interact with specific targets makes it a valuable probe for investigating receptor function and signaling pathways. This dual role as both a therapeutic candidate and a research tool underscores the versatility of this compound.

The synthesis of (R)-amino--(4-fiuoro-lH-indoI--y)ethan-l-oI involves several steps that require precise control over chirality and functional group manipulation. Common synthetic routes include asymmetric synthesis methods such as chiral auxiliary-mediated approaches or enzymatic resolutions. These methods ensure high enantiomeric purity and yield, which are critical for both research and pharmaceutical applications.

In conclusion, CAS No. 227677--^{-8 (R)}-amino--(4-fiuoro-lH-indoI--y)ethan-l-oI is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, enantiomeric purity, and biological activity make it an attractive candidate for further development into novel therapeutics. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.